2-{[5-(hydroxymethyl)-1-[(4-methylphenyl)methyl]-1H-imidazol-2-yl]sulfanyl}acetamide

• IUPAC Name: 2-[5-(hydroxymethyl)-1-[(4-methylphenyl)methyl]imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C14H17N3O2S/c1-10-2-4-11(5-3-10)7-17-12(8-18)6-16-14(17)20-9-13(15)19/h2-6,18H,7-9H2,1H3,(H2,15,19)
• InChI Key: LUTZBNKMZWFGAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=CN=C2SCC(=O)N)CO
• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. The imidazole name was reported by Arthur Rudolf Hantzsch (1857–1935) in 1887. 1, 3-diazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Synthesis Analysis

The synthesis of imidazole derivatives has been a subject of interest in many studies. For example, Amini et al. synthesized N3-(substituted phenyl)-N5-(substituted phenyl)-4-(4,5-dichloro-1H-imidazol-2-yl)-2-methyl-1, 4-dihydropyridine-3,5-dicarboxamide and evaluated for anti-tubercular activity against Mycobacterium tuberculosis strain using rifampicin as reference drug.

Molecular Structure Analysis

The molecular structure of imidazole derivatives can be complex due to the presence of various functional groups. The presence of a hydroxymethyl group and a sulfanyl group in the compound you mentioned suggests that it may have unique chemical properties.

Chemical Reactions Analysis

The chemical reactions involving imidazole derivatives can be diverse, depending on the functional groups present in the molecule. Imidazole has become an important synthon in the development of new drugs.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely, depending on their structure and the target they interact with. Some imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Safety and Hazards

The safety and hazards of imidazole derivatives can vary widely, depending on their structure and the specific functional groups they contain.

Future Directions

The future directions in the research of imidazole derivatives are promising. There is a great importance of heterocyclic ring containing drugs. In heterocyclic chemistry, imidazole containing moiety occupied a unique position.